Cas no 2171664-78-9 (2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)
2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
- EN300-1492863
- 2171664-78-9
- 2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
-
- Inchi: 1S/C26H23ClN2O5/c1-2-22(25(31)32)28-24(30)15-11-12-21(27)23(13-15)29-26(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20,22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: FKPSVUQXQZQDRN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(NC(C(=O)O)CC)=O)=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 478.1295495g/mol
- Monoisotopic Mass: 478.1295495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1492863-0.05g |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1492863-0.1g |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1492863-0.25g |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1492863-0.5g |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1492863-1.0g |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1492863-2.5g |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1492863-5.0g |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1492863-10.0g |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1492863-50mg |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1492863-100mg |
2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid |
2171664-78-9 | 100mg |
$2963.0 | 2023-09-28 |
2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
Introduction to 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic Acid (CAS No. 2171664-78-9)
2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, identified by its CAS number 2171664-78-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is characterized by its complex arrangement of functional groups, including a chloro-substituted phenyl ring, an amino group linked to a flourenyl methoxycarbonyl moiety, and a formamido group connected to a butanoic acid chain. This intricate architecture suggests that the compound may interact with biological targets in multiple ways, potentially enhancing its efficacy as a drug candidate.
In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The presence of the flourenyl methoxycarbonyl group in 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is particularly noteworthy, as this moiety is known to improve the solubility and metabolic stability of pharmaceutical compounds. Such properties are crucial for the design of drugs that require oral administration or prolonged circulation in the bloodstream.
Moreover, the chloro-substituted phenyl ring in this compound may contribute to its binding affinity for specific biological targets. Chlorinated aromatic compounds are frequently found in active pharmaceutical ingredients due to their ability to form strong hydrogen bonds and hydrophobic interactions with protein receptors. This feature makes 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid a promising candidate for further investigation in the development of targeted therapies.
The formamido and butanoic acid functionalities in the molecular structure also play significant roles in determining the compound's pharmacokinetic properties. The formamido group can enhance the compound's ability to cross cell membranes, while the butanoic acid chain may influence its distribution and excretion within the body. These factors are critical considerations in drug design, as they can significantly impact the overall effectiveness and safety of a therapeutic agent.
Recent studies have begun to explore the potential applications of 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid in various therapeutic areas. For instance, researchers have investigated its interactions with enzymes and receptors involved in inflammatory responses, suggesting that it may have anti-inflammatory properties. Additionally, preliminary data indicate that this compound may exhibit chemopreventive effects by modulating signaling pathways associated with cancer cell proliferation.
The synthesis of 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular frameworks with high precision. The synthetic route involves multiple steps, including functional group transformations such as chlorination, methoxycarbonylation, and formylation. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.
In conclusion, 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171664-78-9) is a structurally intricate compound with potential therapeutic applications across multiple disease areas. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel treatments.
2171664-78-9 (2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)